2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C14H15N5O4/c1-18-6-2-3-9(18)14-16-11(23-17-14)7-15-10(20)8-19-12(21)4-5-13(19)22/h2-3,6H,4-5,7-8H2,1H3,(H,15,20)
• InChI Key: ILVYEBAEEJYNKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C2=NOC(=N2)CNC(=O)CN3C(=O)CCC3=O
• Molecular Formula: C14H15N5O4
• Molecular Weight: 317.30 g/mol
• CAS No.: 2034547-83-4

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C14H15N5O4 and its molecular weight is 317.305. The purity is usually 95%.
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Biological Activity

The compound 2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a novel synthetic molecule that has garnered attention for its potential biological activities. This article synthesizes current research findings on its biological activity, including its effects on cell growth, monoclonal antibody production, and potential therapeutic applications.

• Molecular Formula : C₁₅H₁₈N₄O₃
• Molecular Weight : 302.33 g/mol
• CAS Number : Not specified in the sources

Biological Activity Overview

The biological activity of this compound has been investigated primarily in the context of its effects on monoclonal antibody production and cell growth suppression. Notably, derivatives of pyrrolidine and oxadiazole have been associated with various therapeutic properties, including anti-tuberculosis and anti-cancer activities.

Key Findings

• Monoclonal Antibody Production :
  • The compound has been shown to enhance the production of monoclonal antibodies (mAbs) in cell cultures. This effect is attributed to its ability to suppress cell growth while increasing glucose uptake and adenosine triphosphate (ATP) levels in cells .
  • The suppression of galactosylation on mAbs indicates a potential for improving the quality attributes of therapeutic antibodies .
• Cell Growth Suppression :
  • Research indicates that the compound can effectively suppress the growth of certain cell types, which may be beneficial in contexts where reduced cell proliferation is desired, such as in cancer therapy .
• Structure-Activity Relationship (SAR) :
  • The structure-activity relationship studies suggest that specific structural components, such as the 2,5-dimethylpyrrole moiety, significantly enhance the biological activity of the compound . This insight can guide further optimization of similar compounds for improved efficacy.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Monoclonal Antibody Production	Increased production; enhanced ATP levels
Cell Growth Suppression	Significant reduction in cell proliferation
Galactosylation Control	Suppressed galactosylation on mAbs

Experimental Conditions

Studies conducted involved both batch and fed-batch cultures using recombinant Chinese Hamster Ovary (rCHO) cells. The addition of the compound resulted in improved mAb production metrics while maintaining cell viability.